Cas no 436089-31-5 (N-(2-aminophenyl)pyridine-3-carboxamide)

• Product Name: N-(2-aminophenyl)pyridine-3-carboxamide
• CAS No: 436089-31-5
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 929081
• PubChem ID: 1133083
• Update Time: 2025-06-29

N-(2-aminophenyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• n-(2-amino-phenyl)-nicotinamide
• AC1LMN6K
• CHEBI:499038
• CHEMBL236678
• CTK4I7538
• N-(2-aminophenyl)nicotinamide
• ST086607
• N-(2-aminophenyl)pyridine-3-carboxamide
• Q27216127
• Z239120430
• CHEBI:125506
• BRD-K20880473-001-03-8
• SR-01000329900-1
• BRD-K20880473-001-04-6
• 436089-31-5
• AKOS000129725
• EN300-10151100
• DTXSID50360661
• BDBM50220259
• N-(2-aminophenyl)-3-pyridinecarboxamide
• SCHEMBL18086514
• SR-01000329900

• MDL： MFCD02585710
• Inchi： 1S/C12H11N3O/c13-10-5-1-2-6-11(10)15-12(16)9-4-3-7-14-8-9/h1-8H,13H2,(H,15,16)
• InChI Key： CEZRXCCXPZWXNX-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)NC1C=CC=CC=1N

Computed Properties

• Exact Mass: 213.090212g/mol
• Monoisotopic Mass: 213.090212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1
• Topological Polar Surface Area: 68Ų

Experimental Properties

• LogP: 1

N-(2-aminophenyl)pyridine-3-carboxamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-aminophenyl)pyridine-3-carboxamide

N-(2-Aminophenyl)Pyridine-3-Carboxamide: A Comprehensive Overview

N-(2-Aminophenyl)Pyridine-3-Carboxamide, identified by the CAS number 436089-31-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug discovery, material synthesis, and chemical engineering. Recent advancements in synthetic methodologies and characterization techniques have further enhanced our understanding of its properties and utility.

The molecular structure of N-(2-Aminophenyl)Pyridine-3-Carboxamide comprises a pyridine ring substituted with an amino group at the 2-position and a carboxamide group at the 3-position. This arrangement imparts distinctive electronic and steric properties to the molecule, making it versatile for various chemical reactions. The amino group at the 2-position introduces electron-donating effects, while the carboxamide group at the 3-position contributes to hydrogen bonding capabilities, which are crucial for intermolecular interactions.

Recent studies have highlighted the importance of N-(2-Aminophenyl)Pyridine-3-Carboxamide in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's ability to form stable complexes with metal ions has also been leveraged in designing coordination polymers and metal-organic frameworks (MOFs), which find applications in gas storage, catalysis, and sensing technologies.

In terms of synthesis, several efficient methods have been reported for the preparation of N-(2-Aminophenyl)Pyridine-3-Carboxamide. These include nucleophilic aromatic substitution, amidation reactions, and coupling techniques. The choice of synthetic route depends on factors such as scalability, cost-effectiveness, and the desired purity of the product. Recent advancements in catalytic systems and green chemistry practices have further optimized these methods, reducing environmental impact while maintaining high yields.

The physical and chemical properties of N-(2-Aminophenyl)Pyridine-3-Carboxamide are well-documented. Its melting point, solubility, and thermal stability are critical parameters that influence its suitability for various applications. For instance, its high thermal stability makes it ideal for high-temperature processes in materials synthesis. Additionally, its solubility in polar solvents facilitates its use in solution-based reactions and formulations.

From a materials science perspective, N-(2-Aminophenyl)Pyridine-3-Carboxamide has been employed as a precursor for synthesizing advanced materials such as conductive polymers and organic semiconductors. Its ability to participate in π–π interactions and hydrogen bonding enables the formation of ordered molecular assemblies, which are essential for achieving desired electronic properties in these materials.

In conclusion, N-(2-Aminophenyl)Pyridine-3-Carboxamide (CAS No. 436089-31-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methods and material science applications, positions it as a valuable tool for researchers seeking innovative solutions in chemistry and beyond.